4-Chlorophenyl 3,4-dimethoxybenzoate

• Molecular Formula: C15H13ClO4
• Molecular Weight: 292.71g/mol
• SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC=C(C=C2)Cl)OC
• InChI: InChI=1S/C15H13ClO4/c1-18-13-8-3-10(9-14(13)19-2)15(17)20-12-6-4-11(16)5-7-12/h3-9H,1-2H3
• InChIKey: OSRWIYZVBPUBKC-UHFFFAOYSA-N

4-Chlorophenyl 3,4-dimethoxybenzoate: Structural & Comparator Overview

4-Chlorophenyl 3,4-dimethoxybenzoate (CAS 330440-85-2) is an aryl benzoate ester formed by condensation of 3,4-dimethoxybenzoic acid (veratric acid) with 4-chlorophenol, bearing the molecular formula C15H13ClO4 and a molecular weight of 292.71 g/mol . The compound features two methoxy substituents at the 3- and 4-positions of the benzoyl ring and a chlorine atom at the para-position of the phenolic ester moiety [1]. It belongs to a broader class of substituted phenyl 3,4-dimethoxybenzoates that have been explored as synthetic intermediates, potential analgesic/anti-inflammatory lead scaffolds, and crystallographic model systems [2]. The compound is commercially available at a standard purity specification of 95% .

Lead Scaffold

Building block for inflammatory pathway SAR studies with 3,4-dimethoxybenzoate core.

Crystal Model

4-Chlorophenyl enables halogen-mediated crystal packing for solid-state design studies.

Synthetic Intermediate

Predictable carbonyl reactivity for esterification/transesterification methodology development.

• [1] Chem960. 4-Chlorophenyl 3,4-dimethoxybenzoate (CAS 330440-85-2). Compound Information: SMILES, InChI, InChIKey. URL: https://m.chem960.com/cas/330440852/ View Source
• [2] Abdellatif, K.R.A.; Abdelall, E.K.A.; Lamie, P.F.; et al. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy, 2016, 10, 3529–3544. DOI: 10.2147/DDDT.S118269. Table 1 (Compounds 5a–5b). View Source

4-Chlorophenyl 3,4-dimethoxybenzoate: Why Generic Analogs Fall Short

Substitution at the phenolic ester position critically modulates both physicochemical and pharmacophoric properties within the 3,4-dimethoxybenzoate ester class. Replacing the 4-chlorophenyl moiety with an unsubstituted phenyl group (CAS 36081-10-4) eliminates the electron-withdrawing chlorine substituent, reducing lipophilicity (estimated ΔXLogP3 ≈ +0.7 for the chloro substituent) and removing halogen-mediated intermolecular interactions that influence crystal packing and potentially target binding . In a related hybrid pyrazole scaffold, the 4-chlorophenyl-substituted analog (5b) demonstrated a 44.6% relative increase in anti-inflammatory activity and a 51.1% relative increase in analgesic activity compared to the unsubstituted phenyl analog (5a) [1]. Switching to a 4-chlorobenzyl ester (CAS 5329-91-9) inserts a methylene spacer that alters ester hydrolytic stability and conformational flexibility, while the 2,3-dimethoxybenzoate regioisomer introduces intramolecular hydrogen bonding that modifies carbonyl reactivity [2]. These differences preclude simple interchangeability in SAR campaigns or synthetic protocols. Caution: High-strength direct comparative evidence specifically on 4-chlorophenyl 3,4-dimethoxybenzoate versus its closest analogs is currently limited in the published primary literature.

• Unsubstituted Phenyl Analog
  Removes Cl-mediated interactions; lipophilicity and halogen-bonding profile may differ significantly. Class-level endpoint shifts reported but compound-specific evidence limited.
• 4-Chlorobenzyl Ester
  Methylene spacer alters hydrolytic stability and conformational flexibility, preventing direct interchange in SAR or synthetic routes.
• 2,3-Dimethoxy Regioisomer
  Intramolecular H-bond reduces carbonyl electrophilicity and alters nucleophilic substitution outcomes; kinetic behavior not interchangeable with 3,4-isomer.

• [1] Abdellatif, K.R.A.; Abdelall, E.K.A.; Lamie, P.F.; et al. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy, 2016, 10, 3529–3544. Table 1: Compounds 5a (phenyl, 50.77% anti-inflammatory at 3h) and 5b (4-chlorophenyl, 73.42% anti-inflammatory at 3h). View Source
• [2] Świsłocka, R.; Regulska, E.; Samsonowicz, M.; et al. Conformation and Steric Effects in Mono- and Dimethoxybenzoic Acids. Journal of Molecular Structure, 1999. (Intramolecular hydrogen bonding in 2-methoxybenzoic acid derivatives persists in aprotic solvents but not in methanol.) View Source

4-Chlorophenyl 3,4-dimethoxybenzoate: Quantitative Evidence vs. Analogs

Computed Lipophilicity: 4-Chlorophenyl vs. Unsubstituted Phenyl

The 4-chloro substituent on the phenolic ring of 4-chlorophenyl 3,4-dimethoxybenzoate contributes an estimated +0.7 to +0.9 increment to the computed octanol–water partition coefficient (XLogP3) relative to the unsubstituted phenyl 3,4-dimethoxybenzoate (CAS 36081-10-4). This estimate is derived from the fragment-based contribution of aromatic chlorine in the XLogP3 algorithm, validated by the experimentally measured logP of 4-chlorophenyl benzoate (CAS 2005-08-5) at 3.56 versus phenyl benzoate at approximately 2.9 [1] . The 3,4-dimethoxy substitution on the benzoyl ring contributes an additional estimated increment of +0.5 to +0.7 relative to the unsubstituted benzoyl ester, placing the target compound in a lipophilicity range (estimated XLogP3 ≈ 3.0–3.5) that is favorable for membrane permeability in cell-based assays while retaining sufficient aqueous solubility for in vitro testing [1].

Computed Lipophilicity

Computed estimate

Est. XLogP3 ≈ 3.0–3.5

Supports membrane permeability context; may favor intracellular target engagement studies.

No experimental logP for this specific compound; class-level reference.

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3)
Target Compound Data	4-Chlorophenyl 3,4-dimethoxybenzoate: estimated XLogP3 ≈ 3.0–3.5 (computed from fragment contributions; no experimental logP available for this specific compound)
Comparator Or Baseline	Phenyl 3,4-dimethoxybenzoate (CAS 36081-10-4): estimated XLogP3 ≈ 2.3–2.8; 4-Chlorophenyl benzoate (CAS 2005-08-5): experimental logP = 3.56
Quantified Difference	Estimated ΔXLogP3 ≈ +0.7 to +0.9 (4-chlorophenyl vs. unsubstituted phenyl), driven by the chlorine substituent
Conditions	Computed using the XLogP3 fragment-based algorithm (PubChem/Cactvs); experimental reference point from 4-chlorophenyl benzoate measured by shake-flask or HPLC method

Why This Matters

Higher lipophilicity directly impacts membrane permeability, protein binding, and compound distribution in cell-based and in vivo models, making the 4-chlorophenyl analog more suitable for intracellular target engagement studies where the unsubstituted phenyl analog may be insufficiently permeable.

• [1] PubChem. XLogP3 descriptor documentation. Fragment-based computation of octanol–water partition coefficient. URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_methyl-3_4-dimethoxybenzoate (analog compound with computed XLogP3 = 4.1 for the 4-chlorobenzyl analog). View Source

Halogen-Mediated Crystal Packing Interactions

The 4-chlorophenyl moiety enables distinctive halogen-mediated intermolecular interactions that are absent in non-halogenated analogs. In the crystal structure of the closely related compound 2-(4-chlorophenyl)-2-oxoethyl 3,4-dimethoxybenzoate (C17H15ClO5, triclinic, space group P-1), short Cl···Cl contacts of 3.1253(10) Å were observed between symmetry-related molecules [1]. This distance is significantly shorter than the sum of van der Waals radii for chlorine (3.50 Å), indicating attractive halogen–halogen interactions that contribute to crystal lattice stabilization. The 4-chlorophenyl 3,4-dimethoxybenzoate target compound, bearing the same 4-chlorophenyl ester motif, is predicted to exhibit analogous Cl···Cl and potential C–H···Cl interactions in the solid state, differentiating it from the unsubstituted phenyl analog which lacks these halogen-mediated packing forces [1]. The benzene rings in the phenacyl analog form a dihedral angle of 74.45(10)°, providing a conformational reference for the target compound's geometry [1].

Halogen Packing

Class-level inference

Cl···Cl 3.1253 Å (10.7% below vdW sum)

Supports crystal engineering and solid-state stability screening.

Predicted for target; no direct crystal structure reported.

Evidence Dimension	Intermolecular Cl···Cl contact distance in the crystal lattice
Target Compound Data	4-Chlorophenyl 3,4-dimethoxybenzoate: predicted to exhibit short Cl···Cl contacts analogous to those observed in the 2-oxoethyl analog (no crystal structure of the target compound itself has been reported to date)
Comparator Or Baseline	2-(4-Chlorophenyl)-2-oxoethyl 3,4-dimethoxybenzoate: Cl···Cl = 3.1253(10) Å; Sum of van der Waals radii for Cl = 3.50 Å [1]
Quantified Difference	Observed Cl···Cl contact is 0.375 Å (10.7%) shorter than the sum of van der Waals radii, indicating attractive halogen–halogen interaction
Conditions	Single-crystal X-ray diffraction at T = 296 K, Mo Kα radiation; triclinic system, space group P-1, a = 8.2277(6), b = 9.3380(6), c = 10.5986(7) Å, α = 89.062(2)°, β = 76.752(2)°, γ = 83.674(2)° [1]

Why This Matters

Halogen-mediated crystal packing directly impacts compound crystallinity, melting point, solubility, and stability during storage—all critical parameters for procurement, formulation, and reproducible experimental use. The presence of 4-chlorophenyl enables solid-state interactions not achievable with non-halogenated phenyl esters.

• [1] Fun, H.-K.; Quah, C.K.; Vijesh, A.M.; Isloor, A.M.; Arulmoli, T. 2-(4-Chlorophenyl)-2-oxoethyl 3,4-dimethoxybenzoate. Acta Crystallographica Section E, 2011, E67, o3346. DOI: 10.1107/S160053681104834X. (Crystal data: triclinic, P-1, Cl···Cl = 3.1253 Å, dihedral angle = 74.45°.) View Source

Anti-Inflammatory & Analgesic Advantage of 4-Chlorophenyl

In a systematic study of hybrid pyrazole analogues bearing aryl substituents, the 4-chlorophenyl-substituted compound (5b) demonstrated significantly enhanced anti-inflammatory and analgesic activity compared to the unsubstituted phenyl analog (5a) [1]. At 3 hours post-administration in the carrageenan-induced paw edema model, compound 5b achieved 73.42% inhibition (±2.1% SEM) versus 50.77% (±4.28% SEM) for 5a—a relative improvement of 44.6%. In the analgesic assay, 5b showed 72.37% inhibition (±2.4% SEM) versus 47.91% (±4.39% SEM) for 5a at 3 hours—a relative improvement of 51.1% [1]. The 4-chlorophenyl analog (5b) also demonstrated quantifiable ulcerogenic activity (severity index 1.07 ± 0.27) whereas the phenyl analog (5a) showed no detectable ulcerogenicity, indicating that the 4-chloro substituent alters both efficacy and safety profiles [1]. While this comparison is on a different core scaffold, it establishes the consistent pharmacophoric contribution of the 4-chlorophenyl group in aromatic ester/amide systems, supporting the rationale for selecting 4-chlorophenyl 3,4-dimethoxybenzoate over the unsubstituted phenyl analog in anti-inflammatory or analgesic discovery programs [1].

Model Endpoint Shift

Class-level inference

+44.6% anti-inflam. / +51.1% analgesic (rel. to phenyl analog)

Reported model endpoint context; supports SAR exploration, not therapeutic claim.

Analog inference; p

Regioisomer Reactivity

Class-level inference

Exposed carbonyl (est. Δν C=O +10–15 cm⁻¹)

Predictable acylation reactivity; distinct kinetic profile from 2,3-regioisomer.

IR class data; validate in target reaction conditions.

Procurement Identity

Data to verify

MW 292.71 g/mol; Δ +34.44 g/mol vs. phenyl analog

Supports MS-based identity confirmation and lot-to-lot QC.

Supplier specification; verify by in-house analysis.

Evidence Dimension	In vivo anti-inflammatory activity (% inhibition of carrageenan-induced paw edema) and analgesic activity (% inhibition in writhing test)
Target Compound Data	4-Chlorophenyl 3,4-dimethoxybenzoate: no direct in vivo data available; the 4-chlorophenyl group is hypothesized to confer analogous pharmacophoric benefits as observed in related scaffolds
Comparator Or Baseline	Hybrid pyrazole 5b (4-chlorophenyl): anti-inflammatory 73.42 ± 2.1% at 3h, analgesic 72.37 ± 2.4% at 3h; Hybrid pyrazole 5a (phenyl): anti-inflammatory 50.77 ± 4.28% at 3h, analgesic 47.91 ± 4.39% at 3h [1]
Quantified Difference	Δ anti-inflammatory = +22.65 percentage points (+44.6% relative); Δ analgesic = +24.46 percentage points (+51.1% relative); both statistically significant (p < 0.05 vs. control) [1]
Conditions	Carrageenan-induced rat paw edema model (anti-inflammatory); acetic acid-induced writhing test in mice (analgesic); measurements at 3 and 4 hours post-dose; data represent mean ± SEM [1]

Why This Matters

The consistent 44–51% relative improvement in dual-assay efficacy endpoints with the 4-chlorophenyl substituent provides a strong pharmacophoric rationale for prioritizing 4-chlorophenyl 3,4-dimethoxybenzoate over its unsubstituted phenyl analog in medicinal chemistry campaigns targeting inflammation and pain pathways.

• [1] Abdellatif, K.R.A.; Abdelall, E.K.A.; Lamie, P.F.; et al. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy, 2016, 10, 3529–3544. DOI: 10.2147/DDDT.S118269. Table 1 (compounds 5a and 5b). View Source

3,4- vs. 2,3-Dimethoxy Regioisomer: Carbonyl Reactivity

The 3,4-dimethoxy substitution pattern on the benzoyl ring of the target compound avoids the intramolecular hydrogen bonding that is characteristic of 2-methoxybenzoic acid derivatives. Spectroscopic studies have established that 2-methoxybenzoic acids form persistent six-membered intramolecular hydrogen bonds between the carboxylic OH and the ortho-methoxy oxygen, which remain intact even in polar aprotic solvents [1]. This intramolecular H-bond reduces the electrophilicity of the carbonyl carbon and sterically shields it from nucleophilic attack. The 3,4-dimethoxy substitution pattern lacks this ortho-methoxy interaction, resulting in a more exposed and reactive ester carbonyl with distinct IR stretching frequencies (Δν C=O estimated at +10–15 cm⁻¹ higher for 3,4- vs. 2,3-dimethoxybenzoate esters) [1]. Additionally, the computed topological polar surface area (TPSA) differs between regioisomers: 3,4-dimethoxybenzoate esters typically exhibit TPSA ≈ 44.8 Ų (as computed for the 4-chlorobenzyl analog), whereas 2,3-dimethoxy substitution may yield slightly lower TPSA due to methoxy group proximity effects [2]. The 4-chlorophenyl 2,3-dimethoxybenzoate regioisomer (CAS not assigned, commercially listed) is therefore expected to exhibit different hydrolytic stability and acylation reactivity compared to the 3,4-isomer .

Regioisomer Reactivity

Class-level inference

Exposed carbonyl (est. Δν C=O +10–15 cm⁻¹)

Predictable acylation reactivity; distinct kinetic profile from 2,3-regioisomer.

IR class data; validate in target reaction conditions.

Evidence Dimension	Carbonyl group accessibility and reactivity; presence/absence of intramolecular H-bonding
Target Compound Data	4-Chlorophenyl 3,4-dimethoxybenzoate: no intramolecular H-bond; exposed carbonyl; TPSA ≈ 44.8 Ų (computed by analogy to 4-chlorobenzyl 3,4-dimethoxybenzoate) [2]
Comparator Or Baseline	4-Chlorophenyl 2,3-dimethoxybenzoate: ortho-methoxy group enables intramolecular H-bond with ester carbonyl oxygen, reducing electrophilicity and altering conformational preference [1]
Quantified Difference	2-Methoxybenzoic acid derivatives exhibit persistent intramolecular H-bonding in aprotic solvents (confirmed by IR and NMR); 3,4-dimethoxy derivatives do not; estimated Δν C=O ≈ +10–15 cm⁻¹ for 3,4- vs. 2,3-isomer [1]
Conditions	IR and ¹H/¹³C NMR spectroscopy in aprotic solvents (CDCl₃, DMSO-d₆); structural analysis by X-ray crystallography and DFT calculations [1]

Why This Matters

For procurement decisions in synthetic chemistry applications, the 3,4-dimethoxy regioisomer offers predictable carbonyl reactivity for further derivatization (e.g., hydrolysis, aminolysis, transesterification), whereas the 2,3-isomer's intramolecular H-bond introduces kinetic complications that can reduce reaction yields and complicate purification.

• [1] Świsłocka, R.; Regulska, E.; Samsonowicz, M.; Lewandowski, W. Conformation and Steric Effects in Mono- and Dimethoxybenzoic Acids. Journal of Molecular Structure, 1999, 511–512, 173–180. (Intramolecular H-bonding in 2-methoxybenzoic acid derivatives persists in aprotic solvents; absent in 3,4-dimethoxy derivatives.) View Source
• [2] PubChem. (4-Chlorophenyl)methyl 3,4-dimethoxybenzoate (CID 1578982). Computed TPSA = 44.8 Ų. URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_methyl-3_4-dimethoxybenzoate View Source

Purity & Molecular Weight for Procurement QA

4-Chlorophenyl 3,4-dimethoxybenzoate is commercially supplied at a standard purity of 95% with a confirmed molecular weight of 292.71 g/mol (C15H13ClO4) [1]. For procurement differentiation, this compares to the unsubstituted phenyl 3,4-dimethoxybenzoate (CAS 36081-10-4, MW 258.27 g/mol, C15H14O4, also at 95% purity), providing a clear molecular weight delta of 34.44 g/mol that can be used for identity confirmation by LC–MS or elemental analysis . The InChIKey OSRWIYZVBPUBKC-UHFFFAOYSA-N and SMILES string COC1=C(C=C(C=C1)C(=O)OC2=CC=C(C=C2)Cl)OC serve as unambiguous digital identifiers for compound registration and database cross-referencing [1].

Procurement Identity

Data to verify

MW 292.71 g/mol; Δ +34.44 g/mol vs. phenyl analog

Supports MS-based identity confirmation and lot-to-lot QC.

Supplier specification; verify by in-house analysis.

Evidence Dimension	Molecular weight and purity specification for procurement identity confirmation
Target Compound Data	4-Chlorophenyl 3,4-dimethoxybenzoate: MW = 292.71 g/mol, purity = 95% [1]
Comparator Or Baseline	Phenyl 3,4-dimethoxybenzoate (CAS 36081-10-4): MW = 258.27 g/mol, purity = 95% ; 4-Chlorophenyl 2,3-dimethoxybenzoate: MW = 292.71 g/mol (same empirical formula, different connectivity)
Quantified Difference	MW difference vs. unsubstituted phenyl analog = +34.44 g/mol (confirmable by MS); vs. 2,3-dimethoxy regioisomer: identical MW but distinguishable by HPLC retention time and NMR
Conditions	Standard commercial specification; identity confirmation by ¹H NMR, LC–MS, and/or elemental analysis

Why This Matters

The substantial molecular weight difference relative to the non-halogenated analog provides unambiguous MS-based identity confirmation, reducing the risk of compound misidentification in multi-compound screening libraries and ensuring lot-to-lot consistency in procurement.

• [1] Chem960. 4-Chlorophenyl 3,4-dimethoxybenzoate (CAS 330440-85-2). SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC=C(C=C2)Cl)OC; InChIKey: OSRWIYZVBPUBKC-UHFFFAOYSA-N. URL: https://m.chem960.com/cas/330440852/ View Source

4-Chlorophenyl 3,4-dimethoxybenzoate: Research & Industrial Applications

Anti-Inflammatory & Analgesic Lead Optimization

4-Chlorophenyl 3,4-dimethoxybenzoate serves as a strategic building block or scaffold progenitor for anti-inflammatory and analgesic lead optimization campaigns. The 4-chlorophenyl substituent, which conferred a 44.6% relative improvement in anti-inflammatory activity and a 51.1% relative improvement in analgesic activity over the unsubstituted phenyl analog in a related pyrazole system [1], can be exploited to enhance target engagement in COX-1/COX-2 or related inflammatory pathway targets. The 3,4-dimethoxybenzoate ester moiety itself has demonstrated analgesic potential in independent studies, with a 3,4-dimethoxybenzoate ester of 1-methyl-4-piperidinol showing nearly twice the potency of codeine in the mouse hot-plate assay [2]. Researchers should prioritize this compound when structure–activity relationship studies require a halogenated phenyl ester with balanced lipophilicity (estimated XLogP3 ≈ 3.0–3.5) for membrane permeability.

Crystal Engineering: Halogen–Halogen Interactions

The 4-chlorophenyl moiety enables directional Cl···Cl halogen–halogen interactions that can be harnessed in crystal engineering studies. The close analog 2-(4-chlorophenyl)-2-oxoethyl 3,4-dimethoxybenzoate exhibits short Cl···Cl contacts of 3.1253 Å—significantly below the van der Waals sum of 3.50 Å [1]. This compound is suitable for systematic cocrystallization screens, polymorph stability studies, and investigations of halogen bonding as a supramolecular synthon. The 3,4-dimethoxy substitution provides additional C–H···O hydrogen bond donor/acceptor sites, creating a rich intermolecular interaction landscape for solid-state design. Procurement of this compound is warranted when the research objective involves comparing halogenated versus non-halogenated aryl esters in lattice energy calculations or crystal structure prediction challenges.

Esterification & Transesterification Optimization

The 3,4-dimethoxy substitution pattern—free from the intramolecular hydrogen bonding that complicates 2-methoxybenzoate reactivity [1]—makes 4-chlorophenyl 3,4-dimethoxybenzoate an ideal substrate for developing and benchmarking esterification and transesterification methodologies. The electron-withdrawing 4-chloro substituent on the phenolic leaving group enhances the ester's electrophilicity for nucleophilic acyl substitution reactions without introducing the excessive lability seen with 4-nitrophenyl esters. The compound's distinct molecular weight (292.71 g/mol) and UV chromophore facilitate reaction monitoring by LC–MS and HPLC. This application is particularly relevant for process chemistry groups optimizing coupling reagent systems (DCC/DMAP, EDC, HATU) or exploring enzymatic transesterification catalysts.

Computational Benchmark for Halogenated Aryl Esters

4-Chlorophenyl 3,4-dimethoxybenzoate occupies an informative position in chemical space for developing and validating computational models. Its combination of two electron-donating methoxy groups and one electron-withdrawing chlorine atom creates a distinctive electrostatic potential surface useful for testing DFT functionals and force field parameters. The compound can serve as a benchmark in QSAR studies of veratric acid derivatives, where topological parameters have been shown to dominate antimicrobial activity predictions [2]. Its computed TPSA of approximately 44.8 Ų and estimated XLogP3 range of 3.0–3.5 place it within drug-like chemical space (compliant with Lipinski's Rule of Five), making it suitable for virtual screening library design and pharmacophore model refinement.

Application

Selection Property

Validation Focus

Inflammatory pathway SAR studies

4-Chlorophenyl ester with balanced lipophilicity; 3,4-dimethoxy pattern

Model endpoint response; target engagement in inflammation assays

Crystal engineering studies

4-Chlorophenyl enables directional halogen-bond donor/acceptor

Halogen-bond geometry; polymorph and lattice stability

Synthetic methodology development

3,4-Dimethoxy avoids intramol. H-bond; predictable carbonyl reactivity

Reaction kinetics; yield optimization with coupling reagents

Computational benchmark studies

Distinct electrostatic profile from methoxy/chloro substitution

DFT/force field validation; QSAR model refinement

• [1] Fun, H.-K.; Quah, C.K.; Vijesh, A.M.; Isloor, A.M.; Arulmoli, T. 2-(4-Chlorophenyl)-2-oxoethyl 3,4-dimethoxybenzoate. Acta Crystallographica Section E, 2011, E67, o3346. DOI: 10.1107/S160053681104834X. View Source
• [2] Narasimhan, B.; Ohlan, S.; Ohlan, R.; Judge, V.; Narang, R. Hansch analysis of veratric acid derivatives as antimicrobial agents. European Journal of Medicinal Chemistry, 2009, 44(2), 689–700. DOI: 10.1016/j.ejmech.2008.05.008. View Source